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Compound of Interest

Compound Name: Flufenoxystrobin

Cat. No.: B1443345

For researchers, scientists, and professionals in drug development, understanding the nuances
of fungicide cross-resistance is paramount for sustainable disease management and the
development of novel antifungal agents. This guide provides an objective comparison of the
performance of Flufenoxystrobin, a quinone outside inhibitor (Qol) fungicide, with non-
strobilurin fungicides, supported by experimental data on cross-resistance patterns.

Flufenoxystrobin, like other strobilurin fungicides, acts by inhibiting mitochondrial respiration
at the Qo site of the cytochrome bcl complex. This specific mode of action makes the entire
class of Qol fungicides prone to resistance development through a single point mutation
(G143A) in the cytochrome b gene. A critical question for resistance management is whether
resistance to strobilurins confers resistance to fungicides with different modes of action.
Generally, cross-resistance is not expected between fungicides with different target sites.
However, the emergence of multi-drug resistance mechanisms in fungal pathogens
necessitates a closer examination of these interactions.

Quantitative Comparison of Fungicide Efficacy

The following tables summarize the 50% effective concentration (EC50) values from studies on
fungal pathogens with varying sensitivity to Qol fungicides and other chemical classes. Lower
EC50 values indicate higher antifungal activity.

Case Study 1: Botrytis cinerea (Gray Mold)
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A study on Botrytis cinerea isolates from kiwifruit provides a clear example of multiple

resistance. Isolates resistant to the Qol fungicide pyraclostrobin were tested against a range of

non-strobilurin fungicides.

. . B. cinerea B. cinerea .
Fungicide Active . . Resistance
. (Qol-Sensitive) (Qol-Resistant)
Class Ingredient Factor (RF)
EC50 (mglL) EC50 (mgIL)
Qol Pyraclostrobin 0.04-0.14 16 to >50 >114
SDHI Boscalid 09-5.2 >50 >9.6
Anilinopyrimidine  Cyprodinil - - -
- ) No resistance No resistance
Hydroxyanilide Fenhexamid -
found found
] ] No resistance No resistance
Phenylpyrrole Fludioxonil -
found found
Dicarboximide Iprodione - - -

Benzimidazole Carbendazim - - -

Data synthesized from a study on Botrytis cinerea isolates from kiwifruit.[1][2] The study found
that all isolates resistant to pyraclostrobin also showed resistance to the SDHI fungicide
boscalid, indicating a multiple resistance phenotype in these field isolates.[1] However, no
resistance was detected against fenhexamid and fludioxonil.[1][2]

Case Study 2: Ustilaginoidea virens (Rice False Smut)

Research on Ustilaginoidea virens explicitly investigated the cross-resistance between Qol
fungicides (azoxystrobin and pyraclostrobin) and fungicides from the benzimidazole and DMI
classes.
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o ] . Correlation with Cross-Resistance
Fungicide Class Active Ingredient .
Qol Fungicides Observed
o ) No significant
Benzimidazole Carbendazim ] No
correlation
_ No significant
DMI Difenoconazole ) No
correlation
No significant
DMI Prochloraz ] No
correlation
No significant
DMI Tebuconazole No

correlation

Based on a study of 179 isolates of Ustilaginoidea virens.[3] The study concluded that there
was no cross-resistance between the tested Qol fungicides and carbendazim or the DMI

fungicides.[3]

Experimental Protocols

The data presented in this guide are primarily derived from in vitro sensitivity assays. A
commonly employed method is the mycelial growth inhibition assay.

Mycelial Growth Inhibition Assay

This protocol outlines a standard method for determining the EC50 of a fungicide.

e Media Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved. After cooling to
approximately 50-60°C, a stock solution of the test fungicide (dissolved in a solvent like
acetone or dimethyl sulfoxide) is added to the molten agar to achieve a series of final
concentrations. The same concentration of the solvent is added to the control plates. For Qol
fungicides, salicylhydroxamic acid (SHAM) is often added to the medium to inhibit the
alternative oxidase (AOX) respiratory pathway, ensuring that the inhibitory effects of the Qol

fungicide are accurately measured.

 Inoculation: Mycelial plugs are taken from the actively growing edge of a fungal colony
cultured on non-amended PDA. A single plug is placed in the center of each fungicide-
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amended and control plate.

 Incubation: The plates are incubated in the dark at a temperature optimal for the growth of
the specific fungal species.

o Data Collection: After a defined incubation period, the diameter of the fungal colony is
measured in two perpendicular directions.

o EC50 Calculation: The percentage of mycelial growth inhibition is calculated for each
fungicide concentration relative to the growth on the control plates. The EC50 value is then
determined by probit analysis or by regressing the percentage of inhibition against the
logarithm of the fungicide concentration.
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Mycelial Growth Inhibition Assay Workflow

Fungal Stress Response Signaling Pathways

Fungi possess conserved signaling pathways to respond to environmental stresses, including
exposure to fungicides. The High Osmolarity Glycerol (HOG) and Cell Wall Integrity (CWI)
pathways are two of the most critical. Understanding these pathways can provide insights into
potential mechanisms of fungicide tolerance and resistance.
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Key Fungal Stress Response Pathways

Logical Relationship of Cross-Resistance

The relationship between different fungicide classes and the development of resistance can be
visualized to understand the principles of cross-resistance and multiple resistance.
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Cross-Resistance vs. Multiple Resistance

In conclusion, while Flufenoxystrobin and other Qol fungicides are generally not cross-
resistant with fungicides from different mode-of-action groups, the emergence of fungal isolates
with multiple resistance mechanisms underscores the importance of integrated pest
management strategies. This includes the rotation of fungicides with different modes of action
and monitoring fungal populations for shifts in sensitivity. The experimental protocols and an
understanding of the underlying signaling pathways are crucial for the continued development
of effective and durable antifungal solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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